Cas no 38901-30-3 (4-4-Chloro-3-(trifluoromethyl)phenyl-3-thiosemicarbazide)

• Product Name: 4-4-Chloro-3-(trifluoromethyl)phenyl-3-thiosemicarbazide
• CAS No: 38901-30-3
• MF: C₈H₇ClF₃N₃S
• MW: 269.67448925972
• MDL: MFCD00060580
• CID: 303923
• PubChem ID: 2757941
• Update Time: 2025-10-21

4-4-Chloro-3-(trifluoromethyl)phenyl-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-[4-chloro-3-(trifluoromethyl)phenyl]-
• 4-[4-Chloro-3-(trifluoromethyl)phenyl]-3-thiosemicarbazide
• 4-[4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]-3-THIO-SEMICARBAZIDE
• 1-amino-3-[4-chloro-3-(trifluoromethyl)phenyl]thiourea
• n-[4-chloro-3-(trifluoromethyl)phenyl]hydrazinecarbothioamide
• A824322
• AKOS009291431
• 38901-30-3
• BS-28173
• N-(4-Chloro-3-(trifluoromethyl)phenyl)hydrazinecarbothioamide
• MFCD00060580
• DTXSID10374082
• FT-0682045
• 4-(4-chloro-3-trifluoromethylphenyl)-3-thiosemicarbazide
• CHEMBL3286614
• CS-0205066
• BDBM50019786
• DHMWCLUJROEWGO-UHFFFAOYSA-N
• 3-amino-1-[4-chloro-3-(trifluoromethyl)phenyl]thiourea
• 4-4-Chloro-3-(trifluoromethyl)phenyl-3-thiosemicarbazide

• MDL： MFCD00060580
• Inchi： 1S/C8H7ClF3N3S/c9-6-2-1-4(14-7(16)15-13)3-5(6)8(10,11)12/h1-3H,13H2,(H2,14,15,16)
• InChI Key： DHMWCLUJROEWGO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)NC(NN)=S

Computed Properties

• Exact Mass: 269.00000
• Monoisotopic Mass: 269
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.2A^2

Experimental Properties

• Density: 1.569
• Melting Point: 165-167°C
• Boiling Point: 320.8°Cat760mmHg
• Flash Point: 147.8°C
• Refractive Index: 1.617
• PSA: 82.17000
• LogP: 3.68310

4-4-Chloro-3-(trifluoromethyl)phenyl-3-thiosemicarbazide Security Information

• HazardClass：IRRITANT

Additional information on 4-4-Chloro-3-(trifluoromethyl)phenyl-3-thiosemicarbazide

4-4-Chloro-3-(Trifluoromethyl)Phenyl-3-Thiosemicarbazide: A Comprehensive Overview

4-4-Chloro-3-(Trifluoromethyl)Phenyl-3-Thiosemicarbazide, also known by its CAS number CAS No. 38901-30-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiosemicarbazides, which are known for their versatile applications in drug design and chemical synthesis. The structure of this compound features a phenyl ring substituted with chlorine and trifluoromethyl groups, along with a thiosemicarbazide moiety, making it a unique molecule with potential for various chemical transformations.

The synthesis of 4-4-Chloro-3-(Trifluoromethyl)Phenyl-3-Thiosemicarbazide involves the reaction of 4-chloro-3-trifluoromethylphenyl isothiocyanate with ammonia or its derivatives. This reaction pathway is well-documented in the literature and highlights the importance of controlling reaction conditions to achieve high yields and purity. Recent studies have explored the use of microwave-assisted synthesis techniques to optimize the production process, reducing reaction time while maintaining product quality.

In terms of physical properties, this compound exhibits a melting point of approximately 220°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its chemical stability under various conditions has been extensively studied, with findings indicating moderate stability under neutral conditions but increased reactivity in acidic or basic environments. These properties make it suitable for use in a wide range of chemical reactions, including nucleophilic substitutions and condensation reactions.

The pharmacological applications of 4-4-Chloro-3-(Trifluoromethyl)Phenyl-3-Thiosemicarbazide have been a focal point of recent research. Studies have demonstrated its potential as an anti-inflammatory agent, with experiments showing significant inhibition of cyclooxygenase enzymes. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer therapy. Preclinical trials have indicated promising results, suggesting that this compound could serve as a lead molecule for the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards various protein targets, further enhancing our understanding of its potential therapeutic applications. Moreover, green chemistry approaches have been employed to develop more sustainable synthesis methods, aligning with current trends towards environmentally friendly chemical processes.

In conclusion, 4-4-Chloro-3-(Trifluoromethyl)Phenyl-3-Thiosemicarbazide stands out as a valuable compound with diverse applications in both academic research and industrial settings. Its unique structure, coupled with promising pharmacological properties, positions it as a key player in the development of innovative chemical entities. Continued research into its synthesis, characterization, and biological activities will undoubtedly unlock further potential for this intriguing molecule.